Cas no 920966-39-8 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, phenylmethylester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, phenylmethylester
• CAS No: 920966-39-8
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 754958
• PubChem ID: 57928592
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, phenylmethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, phenylmethylester
• Benzyl 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• SCHEMBL1154134
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,4-chloro-,phenylmethyl ester
• FVVQJXYNITYSGZ-UHFFFAOYSA-N
• 920966-39-8
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, phenylmethyl ester

• Inchi： 1S/C15H11ClN2O2/c16-13-11-6-7-17-14(11)18-8-12(13)15(19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： FVVQJXYNITYSGZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC2C=CC=CC=2)=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 286.0509053g/mol
• Monoisotopic Mass: 286.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų